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Compound of Interest

Compound Name: Carbomer 980

Cat. No.: B3030406 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Carbomer 980, a common gelling agent and thickener. Adherence to these

procedures will minimize risk and ensure proper disposal, fostering a secure and efficient

workspace.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Carbomer 980 powder, a range of personal protective equipment is necessary

to prevent irritation and exposure. The following table summarizes the recommended PPE

based on Safety Data Sheets (SDS).
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Body Part
Personal Protective
Equipment

Standard/Specificat
ion

Notes

Eyes/Face

Tight-fitting safety

goggles or chemical

safety glasses.

EN 166

Recommended,

especially when dust

is generated.

Skin
Protective gloves

(e.g., Nitrile rubber).
EN ISO 374-1:2016

Change gloves

immediately if

damaged or at the first

signs of wear.

Breakthrough time

should be considered

based on specific

work conditions.

Cotton protective

clothing covering the

entire foot.

EN ISO 20345:2022 For routine handling.

Chemical suits and

boots.

EN

13034:2005+A1:2009

(suits), EN ISO

20345:2022 (boots)

Required for high-risk

exposure scenarios.

Respiratory
Dust filter mask (P2 or

FFP2).

EN

149:2001+A1:2009

Necessary in case of

insufficient ventilation

or when dust is

generated.

Operational Plan: Safe Handling from Receipt to
Disposal
A systematic approach to handling Carbomer 980 is crucial for minimizing exposure and

preventing accidents. This involves careful attention to engineering controls, personal hygiene,

and emergency preparedness.

Engineering Controls:
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Ventilation: Always handle Carbomer 980 in a well-ventilated area.[1][2][3][4] Use local

exhaust ventilation to control dust at the source.

Static Electricity: To prevent dust explosions, employ bonding and grounding for operations

capable of generating static electricity.[3]

Personal Hygiene:

Wash hands thoroughly after handling and before breaks.[1]

Do not eat, drink, or smoke in areas where Carbomer 980 is handled or stored.[1][4]

Launder contaminated clothing before reuse.[2]

First Aid and Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids apart.[2][5] Seek medical attention if irritation persists.[1][2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[1][5] If skin irritation occurs, seek medical attention.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[2] Seek

medical attention.[1][2]

Ingestion: Do not induce vomiting.[2] Rinse the mouth with water and seek immediate

medical attention.[1][2]

Disposal Plan: Responsible Waste Management
Proper disposal of Carbomer 980 and its containers is essential to prevent environmental

contamination and comply with regulations.

Product Disposal: Dispose of Carbomer 980 as hazardous waste through an authorized

collector or remover.[1] One method involves dissolving or mixing the material with a

combustible solvent and burning it in a chemical incinerator.[5] Do not allow the product to

enter drains or sewage systems.[1]
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Contaminated Packaging: Completely emptied containers should be delivered to approved

waste disposal authorities.[1] Uncleaned containers are considered hazardous waste and

should be handled in the same manner as the product itself.[1]

Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of Carbomer
980.
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Carbomer 980: Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Carbomer 980.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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